4-((4-chlorophenyl)thio)-3-methyl-1-phenyl-1H-pyrazol-5-yl furan-2-carboxylate

• IUPAC Name: [4-(4-chlorophenyl)sulfanyl-5-methyl-2-phenylpyrazol-3-yl] furan-2-carboxylate
• InChI: InChI=1S/C21H15ClN2O3S/c1-14-19(28-17-11-9-15(22)10-12-17)20(27-21(25)18-8-5-13-26-18)24(23-14)16-6-3-2-4-7-16/h2-13H,1H3
• InChI Key: JEPGUWKYVNWDRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1SC2=CC=C(C=C2)Cl)OC(=O)C3=CC=CO3)C4=CC=CC=C4
• Molecular Formula: C21H15ClN2O3S
• Molecular Weight: 410.9 g/mol

Description

4-((4-chlorophenyl)thio)-3-methyl-1-phenyl-1H-pyrazol-5-yl furan-2-carboxylate, also known as CTMP, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-((4-chlorophenyl)thio)-3-methyl-1-phenyl-1H-pyrazol-5-yl furan-2-carboxylate involves the inhibition of the reuptake of dopamine and norepinephrine in the brain. 4-((4-chlorophenyl)thio)-3-methyl-1-phenyl-1H-pyrazol-5-yl furan-2-carboxylate binds to the dopamine and norepinephrine transporters, preventing the reuptake of these neurotransmitters into the presynaptic neuron. This results in an increase in the extracellular concentration of dopamine and norepinephrine, leading to enhanced neurotransmission and behavioral effects.
Biochemical and Physiological Effects:
4-((4-chlorophenyl)thio)-3-methyl-1-phenyl-1H-pyrazol-5-yl furan-2-carboxylate has been shown to have a number of biochemical and physiological effects, including increased locomotor activity, enhanced cognitive function, and decreased anxiety. 4-((4-chlorophenyl)thio)-3-methyl-1-phenyl-1H-pyrazol-5-yl furan-2-carboxylate has also been shown to increase the release of dopamine and norepinephrine in the brain, leading to enhanced neurotransmission and behavioral effects.

Advantages and Limitations for Lab Experiments

One advantage of 4-((4-chlorophenyl)thio)-3-methyl-1-phenyl-1H-pyrazol-5-yl furan-2-carboxylate is its high potency and selectivity for the dopamine and norepinephrine transporters, making it a useful tool for studying the role of these neurotransmitters in various physiological and behavioral processes. However, one limitation of 4-((4-chlorophenyl)thio)-3-methyl-1-phenyl-1H-pyrazol-5-yl furan-2-carboxylate is its short half-life, which can make it difficult to study its long-term effects in vivo.

Future Directions

There are several future directions for research on 4-((4-chlorophenyl)thio)-3-methyl-1-phenyl-1H-pyrazol-5-yl furan-2-carboxylate. One area of interest is the development of new analogs with improved pharmacological properties, such as increased potency and longer half-life. Another area of interest is the investigation of the role of 4-((4-chlorophenyl)thio)-3-methyl-1-phenyl-1H-pyrazol-5-yl furan-2-carboxylate in various neurological disorders, such as addiction and ADHD. Additionally, the use of 4-((4-chlorophenyl)thio)-3-methyl-1-phenyl-1H-pyrazol-5-yl furan-2-carboxylate as a tool for studying the role of dopamine and norepinephrine in various physiological and behavioral processes is an area that warrants further investigation.

Synthesis Methods

The synthesis of 4-((4-chlorophenyl)thio)-3-methyl-1-phenyl-1H-pyrazol-5-yl furan-2-carboxylate involves the reaction of 4-chlorobenzenethiol with 3-methyl-1-phenyl-1H-pyrazol-5-yl furan-2-carboxylic acid in the presence of a base such as triethylamine. The product is then purified through column chromatography to obtain the final compound. This method has been successfully used by various researchers to synthesize 4-((4-chlorophenyl)thio)-3-methyl-1-phenyl-1H-pyrazol-5-yl furan-2-carboxylate with high yields and purity.

Scientific Research Applications

4-((4-chlorophenyl)thio)-3-methyl-1-phenyl-1H-pyrazol-5-yl furan-2-carboxylate has been found to have potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. In medicinal chemistry, 4-((4-chlorophenyl)thio)-3-methyl-1-phenyl-1H-pyrazol-5-yl furan-2-carboxylate has been shown to exhibit anti-inflammatory and analgesic effects, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation. In drug discovery, 4-((4-chlorophenyl)thio)-3-methyl-1-phenyl-1H-pyrazol-5-yl furan-2-carboxylate has been used as a lead compound to design and develop new analogs with improved pharmacological properties. In neuroscience, 4-((4-chlorophenyl)thio)-3-methyl-1-phenyl-1H-pyrazol-5-yl furan-2-carboxylate has been shown to modulate dopamine release, making it a potential candidate for the treatment of disorders such as addiction and attention deficit hyperactivity disorder (ADHD).